Cas no 941957-06-8 (N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide)

• Product Name: N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide
• CAS No: 941957-06-8
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5506136
• Update Time: 2025-10-30

N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide
• N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide

• Inchi： 1S/C19H20N2O2/c22-18(12-11-15-6-2-1-3-7-15)20-16-8-4-9-17(14-16)21-13-5-10-19(21)23/h1-4,6-9,14H,5,10-13H2,(H,20,22)
• InChI Key： CGUZROLNPNGZJR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCC2=O)=C1)(=O)CCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide

Introduction to N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide (CAS No. 941957-06-8)

N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide, a compound with the chemical identifier CAS No. 941957-06-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide incorporates a pyrrolidinone moiety, which is known for its versatility in drug design, particularly in modulating biological pathways associated with inflammation and neurodegeneration.

The synthesis and characterization of this compound have been the focus of extensive research, aiming to elucidate its pharmacological profile and explore its utility in developing novel therapeutic agents. The presence of both phenyl and propanamide functional groups enhances the compound's solubility and bioavailability, making it a promising candidate for further development. Recent studies have highlighted the compound's potential in inhibiting key enzymes involved in inflammatory responses, such as COX-2 and LOX.

One of the most compelling aspects of N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide is its ability to interact with biological targets in a highly selective manner. This selectivity is crucial for minimizing side effects and improving patient outcomes. Researchers have employed advanced computational methods to predict the binding affinity of this compound to various proteins, which has provided valuable insights into its mechanism of action. These studies suggest that the compound may exert its therapeutic effects by modulating signaling pathways involved in cell survival and apoptosis.

The pharmacokinetic properties of N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide have also been thoroughly investigated. Preliminary data indicate that the compound exhibits a favorable pharmacokinetic profile, with reasonable absorption, distribution, metabolism, and excretion (ADME) characteristics. This makes it an attractive candidate for oral administration, which would enhance patient compliance and convenience.

In addition to its potential therapeutic applications, N-3-(2-oxopyrrolidin-1-yl)phenyl-3-phenylpropanamide has shown promise in preclinical models as a tool for understanding disease mechanisms. For instance, studies in animal models have demonstrated that the compound can attenuate inflammatory responses in models of rheumatoid arthritis and neuroinflammation. These findings have laid the groundwork for further investigation into its potential use in treating human diseases.

The development of N-3-(2-oxopyrrolidin-1-y l)phenyl -3 - phen ylprop an ami de has also benefited from advancements in synthetic chemistry. The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic methods have enabled more efficient synthesis routes, reducing the environmental impact and cost associated with production.

The safety profile of N - 3 - ( 2 - oxopy r r o l id i n - 1 - y l ) ph e n y l - 3 - ph e n y l p rop an ami de has been evaluated through comprehensive toxicological studies. These studies have shown that the compound is well-tolerated at relevant doses, with no significant adverse effects observed. However, further research is needed to fully characterize its long-term safety profile before human clinical trials can be initiated.

The potential applications of N - 3 - ( 2 - oxopy r r o l id i n - 1 - y l ) ph e n y l - 3 - ph e n y l p rop an ami de extend beyond traditional therapeutic areas. Emerging research suggests that this compound may have applications in cosmetics and antiaging therapies due to its ability to modulate oxidative stress and promote cellular repair mechanisms. This opens up new avenues for exploration and development.

In conclusion, N - 3 - ( 2 - oxopy r r o l id i n - 1 - y l ) ph e n y l - 3 - ph e n y l p rop an ami de (CAS No. 941957068) is a promising compound with significant potential in pharmaceutical development. Its unique structural features, favorable pharmacokinetic properties, and preliminary evidence of therapeutic efficacy make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and applications, this compound is poised to play a vital role in addressing unmet medical needs.